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Compound of Interest

Compound Name: β-NADH-13C5 Disodium Salt

Cat. No.: B1158510

Get Quote

Executive Summary & Chemical Profile
This guide outlines the mandatory disposal procedures for

-Nicotinamide Adenine Dinucleotide, Reduced Form, 13C5 labeled, Disodium Salt. While this
compound is generally classified as non-hazardous under GHS standards, its status as a
biological metabolite and a stable isotope requires specific handling to ensure regulatory
compliance (RCRA) and prevent experimental cross-contamination.

Critical Safety Distinction: This product contains Carbon-13 (

C), a stable isotope. It is NOT radioactive. It does not require decay storage, Geiger counter
monitoring, or disposal via radioactive waste streams (NRC/DOE regulations do not apply).

Chemical Identification Table
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Parameter Specification

Chemical Name -NADH-13C5 Disodium Salt

Chemical Nature Stable Isotope Labeled Coenzyme

Radioactivity None (Stable Isotope)

Physical State Solid (Lyophilized Powder)

Solubility Highly soluble in water

Stability
Unstable in solution; sensitive to light, moisture,

and acid

RCRA Status
Non-Hazardous (Not P, U, or Characteristic

listed)

Primary Risk
Biological Oxygen Demand (BOD) in

wastewater

Regulatory Classification & Risk Assessment
The "Non-Hazardous" Misconception
Although

-NADH is not listed as a hazardous waste under the Resource Conservation and Recovery Act
(RCRA) (40 CFR 261), it cannot be treated as general trash.

Biological Oxygen Demand (BOD): As a high-energy biological metabolite, NADH acts as a

nutrient source for bacteria in water systems. Discharging significant quantities into the

drainage system increases BOD, which can deplete dissolved oxygen in aquatic

environments and violate local municipal wastewater discharge permits [1].

Sodium Content: As a disodium salt, the compound contributes to the salinity (Total

Dissolved Solids) of the waste stream, though this is negligible in small research quantities.

Analytical Cross-Contamination (The "Hidden" Risk)
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From an operational standpoint, the greatest risk is analytical background contamination. In

laboratories utilizing Mass Spectrometry (LC-MS/MS), improper disposal of

C-labeled standards can create persistent background noise in future isotope-dilution
experiments.

Protocol: Segregate

C waste from standard organic waste if your facility recycles solvents or if waste containers
are stored near sensitive MS instrumentation.

Disposal Workflows and Decision Logic
The following protocols are designed to satisfy both environmental regulations and Good

Laboratory Practice (GLP).

Scenario A: Solid Waste (Expired or Spilled Powder)
Causality: Solid chemicals must never be discarded in regular trash to prevent potential

leaching in landfills and to maintain a chain of custody for chemical inventory.

Containment: Place the vial (with remaining powder) directly into a clear polyethylene bag.

Labeling: Affix a "Non-Hazardous Chemical Waste" label. Explicitly write "Stable Isotope -

Non-Radioactive" to prevent alarm by waste handlers.

Disposal: Transfer to the facility's Solid Chemical Waste Drum.

Scenario B: Liquid Waste (Aqueous Buffers)
Causality: Aqueous solutions of NADH degrade rapidly. However, they must be managed to

control BOD load.[1]

Small Volume (<50 mL): If permitted by your facility's specific wastewater permit, dilute 1:20

with tap water and flush down the sanitary sewer.

Note: Always verify with your EHS officer before drain disposal.
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Large Volume (>50 mL) or Restricted Drains: Collect in a carboy labeled "Aqueous Non-

Hazardous Waste."

Scenario C: HPLC/Organic Solvent Waste
Causality: NADH is frequently analyzed using mobile phases containing Acetonitrile or

Methanol. In these cases, the solvent hazards supersede the solute hazards.

Classification: The waste is now Hazardous (Ignitable/Toxic) due to the solvent.

Segregation: Collect in "Flammable Organic Waste" containers.

Halogenation Check: If the workflow involved chlorinated solvents (rare for NADH but

possible), segregate into "Halogenated Waste" to avoid costly disposal surcharges.

Visualized Disposal Decision Tree
The following diagram illustrates the logical flow for determining the correct disposal path

based on the state of the matter and solvent composition.
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Carboy
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Click to download full resolution via product page

Figure 1: Decision logic for segregating NADH waste streams based on physical state and

solvent toxicity.
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Emergency Procedures: Spill Management
Although the substance is low-toxicity, standard chemical hygiene applies.

Step Action Rationale

1. PPE
Wear nitrile gloves, lab coat,

and safety glasses.

Prevents skin contact and

accidental ingestion.[2]

2. Dry Spill
Sweep up carefully; avoid dust

generation.

Prevents inhalation of

particulates.

3.[2][3][4] Wet Spill
Absorb with paper towels or

inert absorbent (vermiculite).

Contains the liquid spread.[2]

[5]

4. Surface Clean
Wipe area with water, followed

by 70% Ethanol.

Removes sticky residue and

salt deposits.[5]

5. Disposal
Place all cleanup materials in a

sealed bag.

Treat as Solid Chemical Waste

(See Scenario A above).
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Disclaimer: This guide is intended for educational and planning purposes. Always consult your

institution's Environmental Health & Safety (EHS) officer and local municipal regulations before

disposing of chemical substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158510?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

